5-(1-((2-Methylthiazol-4-yl)methyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C14H14N4OS2.C2H2O4/c1-9-15-11(8-21-9)7-18-5-10(6-18)14-16-13(17-19-14)12-3-2-4-20-12;3-1(4)2(5)6/h2-4,8,10H,5-7H2,1H3;(H,3,4)(H,5,6)
• InChI Key: YTURVVKYRAMZPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CC(C2)C3=NC(=NO3)C4=CC=CS4.C(=O)(C(=O)O)O
• Molecular Formula: C16H16N4O5S2
• Molecular Weight: 408.5 g/mol

Description

5-(1-((2-Methylthiazol-4-yl)methyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C16H16N4O5S2 and its molecular weight is 408.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of azetidine, pyrrolidine, and piperidine derivatives, including those with structures resembling the query compound, has been explored for their potential as receptor agonists for migraine treatment, highlighting a methodological approach to designing compounds with specific biological activities (Habernickel, 2001).
• Research on 3,5-isoxazolyl(isothiazolyl)-substituted 1,2,4-oxadiazoles showed their ability to form palladium complexes, demonstrating significant catalytic activity in Suzuki reactions, indicating the potential of such compounds in facilitating chemical transformations (Bumagin et al., 2017).

Antimicrobial Applications

• A series of 2-aryl-5-((1-aryl-1H-1,2,3-triazol-4-yl)methylthio)-1,3,4-oxadiazoles were synthesized and evaluated for their antimicrobial properties, showing effectiveness against a range of microorganisms, suggesting the potential use of similar compounds in developing new antimicrobial agents (Sindhu et al., 2013).

Anticancer and Antitumor Applications

• Novel thioxothiazolidin-4-one derivatives were synthesized and shown to inhibit tumor growth and tumor-induced angiogenesis in mouse models, providing a basis for the potential anticancer applications of structurally related compounds (Chandrappa et al., 2010).